Cas no 185546-54-7 (2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)-)

2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)- structure
185546-54-7 structure
Product Name:2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)-
CAS No:185546-54-7
MF:C7H12N2S
MW:156.248579978943
CID:114586
PubChem ID:17749896
Update Time:2025-04-18

2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)-
    • (3aS)-1,3,3a,4,5,6,7,7a-octahydrobenzimidazole-2-thione
    • octahydro-benzoimidazole-2-thione
    • trans-2-Mercapto-4,5,6,7,8,9-hexahydrobenzimidazol
    • (S,S)-OCTAHYDRO-BENZOIMIDAZOLE-2-THIONE
    • (3aS)-Octahydro-2H-benzimidazole-2-thione
    • DTXSID40590056
    • 185546-54-7
    • Inchi: 1S/C7H12N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)/t5-,6?/m0/s1
    • InChI Key: INYFNNKRGLROQV-ZBHICJROSA-N
    • SMILES: S=C1N[C@H]2CCCCC2N1

Computed Properties

  • Exact Mass: 156.07200
  • Monoisotopic Mass: 156.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 56.15000
  • LogP: 1.43290
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